Cas no 2228254-79-1 (2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine
• CAS No: 2228254-79-1
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 6009715
• PubChem ID: 165660992
• Update Time: 2025-05-19

2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine
• EN300-1752071
• 2-{1-[2-(methylsulfanyl)phenyl]cyclobutyl}ethan-1-amine
• 2228254-79-1

• Inchi： 1S/C13H19NS/c1-15-12-6-3-2-5-11(12)13(9-10-14)7-4-8-13/h2-3,5-6H,4,7-10,14H2,1H3
• InChI Key： MKYKOTPPTWFGHP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1(CCN)CCC1

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine

Introduction to 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2228254-79-1) and Its Emerging Applications in Chemical Biology

The compound 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2228254-79-1) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural framework, combining a cyclobutyl moiety with a phenyl ring substituted with a methylsulfanyl group, positions it as a versatile scaffold for exploring novel pharmacological interactions. This introduction delves into the molecular characteristics of this compound, its synthetic considerations, and its relevance to contemporary research, particularly in the context of enzyme inhibition and molecular recognition.

At the core of understanding 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine lies its intricate architecture. The presence of a cyclobutyl ring introduces rigidity to the molecule, which can be exploited to fine-tune binding affinities and selectivity in biological targets. The phenyl ring, further functionalized with a methylsulfanyl group (–SCH₃), adds another layer of complexity, enabling diverse interactions through hydrogen bonding, π-stacking, or polar interactions. This combination makes the compound an attractive candidate for designing modulators of biological pathways where spatial and electronic constraints are critical.

In recent years, there has been growing interest in leveraging such structurally complex molecules to develop inhibitors targeting challenging biological targets. For instance, the cyclobutyl scaffold has been employed in the design of kinase inhibitors due to its ability to mimic natural substrate conformations and occupy specific binding pockets. The phenyl ring with a methylsulfanyl substituent can serve as an anchor point for further derivatization, allowing chemists to introduce additional pharmacophores that enhance potency or selectivity. Such features are particularly relevant in the context of protein-protein interactions (PPIs), where precise spatial orientation is often crucial for effective modulation.

The synthesis of 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine presents both opportunities and challenges. The construction of the cyclobutyl ring can be achieved through various methodologies, including cyclopropanation followed by functionalization or ring-closing metathesis strategies. The introduction of the phenyl-methylsulfanyl unit typically involves Suzuki-Miyaura cross-coupling reactions or nucleophilic substitution protocols, depending on the synthetic route chosen. Advances in transition-metal catalysis have significantly streamlined these processes, making it feasible to access complex derivatives with high efficiency and purity.

One of the most compelling aspects of this compound is its potential application in therapeutic development. Current research indicates that molecules bearing similar structural motifs exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammatory disorders. For example, derivatives of cyclobutylphenylamines have shown promise as inhibitors of tyrosine kinases, which are overactive in many cancers. The methylsulfanyl group further enhances bioactivity by improving solubility and metabolic stability while maintaining strong binding interactions with target proteins.

Recent studies have also highlighted the role of 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine and its analogs in modulating G-protein coupled receptors (GPCRs). These receptors are involved in a vast array of physiological processes and are among the most druggable targets in medicine. The rigid cyclobutyl moiety helps stabilize the binding conformation within the GPCR binding pocket, while the phenyl-methylsulfanyl unit can engage in critical interactions that fine-tune receptor activity. Such findings underscore the compound’s potential as a lead structure for developing novel therapeutics targeting neurological and cardiovascular diseases.

The chemical biology community has increasingly recognized the value of structurally diverse scaffolds like 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine for probing biological mechanisms at a molecular level. By designing libraries of related compounds or employing structure-based drug design strategies, researchers can gain insights into how subtle modifications influence bioactivity and selectivity. This approach is particularly valuable when dealing with complex biological systems where multiple targets may be involved or where off-target effects need to be minimized.

Looking ahead, the future prospects for 2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine appear promising as new synthetic methodologies continue to emerge and our understanding of biological pathways deepens. Innovations in computational chemistry and high-throughput screening will further accelerate the discovery process by enabling rapid assessment of large compound libraries. Moreover, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential for translating laboratory findings into meaningful therapeutic advances.

In conclusion,2-{1-2-(methylsulfanyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2228254-79-1) stands out as a structurally intriguing molecule with significant implications for chemical biology and drug discovery. Its unique combination of rigidity from the cyclobutyl ring and functional diversity from the phenyl-methylsulfanyl unit makes it an excellent scaffold for developing novel modulators of biological pathways. As research progresses, this compound is likely to play an increasingly important role in addressing some of today’s most pressing medical challenges.